1-(Heptan-2-yl)-2-methylpiperazine

• IUPAC Name: 1-heptan-2-yl-2-methylpiperazine
• InChI: InChI=1S/C12H26N2/c1-4-5-6-7-11(2)14-9-8-13-10-12(14)3/h11-13H,4-10H2,1-3H3
• InChI Key: VXCGWSZMVQMRRH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)N1CCNCC1C
• Molecular Formula: C12H26N2
• Molecular Weight: 198.35 g/mol

Description

1-(Heptan-2-yl)-2-methylpiperazine (H2MP) is an organic compound that is commonly used in scientific research experiments. H2MP is a cyclic organic compound with a molecular formula of C9H20N2. It is a colorless liquid with a low boiling point and is insoluble in water. H2MP is a versatile compound that is used in a variety of scientific research applications, including drug development, biochemistry, and pharmacology.

Mechanism of Action

1-(Heptan-2-yl)-2-methylpiperazine has a number of mechanisms of action. It is a reversible inhibitor of monoamine oxidase (MAO) and can inhibit the activity of MAO enzymes. It can also act as a modulator of the serotonin transporter and can modulate the activity of serotonin receptors. This compound can also act as a modulator of the dopamine transporter and can modulate the activity of dopamine receptors.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects. It can increase the activity of monoamine oxidase enzymes, increase serotonin levels, and modulate dopamine levels. This compound can also increase the activity of the serotonin transporter, modulate the activity of serotonin receptors, and modulate the activity of dopamine receptors. This compound can also modulate the activity of the dopamine transporter.

Advantages and Limitations for Lab Experiments

1-(Heptan-2-yl)-2-methylpiperazine has a number of advantages and limitations for lab experiments. One of the main advantages is that it is a relatively inexpensive compound and can be easily synthesized. Additionally, this compound is a relatively stable compound and can be stored at room temperature. The main limitation is that it is insoluble in water, which can limit its use in certain experiments.

Future Directions

1-(Heptan-2-yl)-2-methylpiperazine has a number of potential future directions. One potential direction is to use this compound as a tool to study the effects of drugs on MAO enzymes. Additionally, this compound could be used to study the effects of drugs on serotonin and dopamine transporters and receptors. Another potential direction is to use this compound to study the effects of drugs on metabolic pathways and enzyme-catalyzed reactions. Finally, this compound could be used to study the effects of drugs on protein-ligand interactions.

Synthesis Methods

1-(Heptan-2-yl)-2-methylpiperazine can be synthesized through a variety of methods. One of the most common methods is the reaction of 2-methylpiperazine with heptan-2-ol. This reaction can be conducted in a basic aqueous solution and yields a product with a purity of greater than 90%. Other methods of synthesis include the reaction of 2-methylpiperazine with heptan-2-one, the reaction of 2-methylpiperazine with heptan-2-thiol, and the reaction of 2-methylpiperazine with heptan-2-aldehyde.

Scientific Research Applications

1-(Heptan-2-yl)-2-methylpiperazine is a versatile compound that is used in a variety of scientific research applications. It is used in drug development for the synthesis of novel drugs and drug analogs. In biochemistry, this compound is used to study enzyme-catalyzed reactions, protein-ligand interactions, and metabolic pathways. In pharmacology, this compound is used to study drug-receptor interactions, drug metabolism, and pharmacokinetics.